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Compound of Interest

5-Bromo-4-chloro-4,5,5-
Compound Name:

trifluoropentanoic acid
CAS No.: 232602-79-8

Cat. No.: B1273182

Get Quote

5-Br-4-CI-TFA is a pentanoic acid derivative functionalized with a dense cluster of halogens at

the terminal positions.[3] This "halogen-rich" motif imparts unique electronic and steric
properties, distinguishing it from standard fatty acid probes.

Table 1: The "Passport” of CAS 232602-79-8[1]
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Chemical Name

5-Bromo-4-chloro-4,5,5-

trifluoropentanoic acid

Systematic IUPAC

nomenclature.[3]

CAS Number

232602-79-8

Unique identifier for regulatory

and inventory tracking.

Molecular Formula

CsHsBrCIFz0:2

High halogen content (Br, Cl,
3F) relative to carbon
backbone.[2][3]

Molecular Weight

269.44 g/mol

Low MW allows for good cell
permeability and fragment-

based screening.

Structure

HOOC-CH2-CH2-CFCI-CFzBr

Head: Hydrophilic Acid
(Linker).[1] Tail: Lipophilic

Halocarbon.

Density

~1.836 g/cm3

Significantly denser than non-
fluorinated analogs due to

heavy halogens.

Boiling Point

~239.6 °C (Predicted)

High boiling point indicates
stability, suitable for diverse

reaction conditions.

Solubility

DMSO, Methanol, DCM

Lipophilic tail ensures solubility
in organic solvents; limited

water solubility.

Part 2: Synthesis & Manufacturing (Process

Chemistry)

The synthesis of 5-Br-4-CI-TFA typically relies on Radical Telomerization, a robust method for
introducing fluorinated blocks onto hydrocarbon chains. The process exploits the reactivity of

chlorotrifluoroethylene (CTFE) derivatives.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.smolecule.com/products/s672146
http://fluorine1.ru/catalog/catalog.xlsx
https://www.smolecule.com/products/s672146
https://aksci.com/item_list.php?page=41510
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273182?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The Primary Synthetic Route: Radical Addition

The most scalable route involves the radical addition of a polyhalogenated telogen to an acrylic
acid precursor, followed by selective reduction.

Step-by-Step Protocol:

e Precursor Preparation: Synthesis of 1-Bromo-1-chloro-2-iodo-1,2,2-trifluoroethane (CFzBr-
CFCII) via the addition of lodine Monobromide (IBr) to Chlorotrifluoroethylene (CTFE).

e Radical Addition: Reaction of CF2Br-CFCIlI with Acrylic Acid (CH2=CH-COOH) initiated by a
radical source (e.g., AIBN or Benzoyl Peroxide).

o Mechanism: The labile C-I bond breaks, generating a fluoroalkyl radical that attacks the
alkene.

o Intermediate:CF2Br-CFCI-CH2-CHI-COOH.

o Selective Reduction: Deiodination of the intermediate using Zinc/Acetic Acid (Zn/AcOH) or
catalytic hydrogenation.

o Outcome: Removal of the iodine atom to yield the saturated CH2-CHz: linker while
preserving the chemically distinct C-Br and C-Cl bonds.
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Figure 1: Synthetic pathway for 5-Br-4-CI-TFA via radical telomerization of CTFE precursors.

Part 3: Mechanism of Action & Applications
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The value of 5-Br-4-CI-TFA lies in its dual functionality.[3] It is not just a passive building block;
it is a chemical probe.

Activity-Based Protein Profiling (ABPP)

In ABPP, small molecules are used to interrogate the functional state of enzymes. 5-Br-4-Cl-
TFA serves as a "scout" for hydrophobic pockets.

o The "Warhead" Concept: While typical ABPP probes use electrophiles (fluorophosphonates)
to bind active sites, 5-Br-4-CI-TFA uses its fluorinated tail to mimic lipid substrates or bind
allosteric hydrophobic sites.

o Mechanism: The carboxylic acid group is often coupled to a "reporter” tag (e.g., biotin or a
fluorophore). The CFCI-CF2Br tail inserts into hydrophobic domains of proteins. Upon UV
irradiation or specific metabolic activation, the C-Br bond can undergo homolysis or
substitution, covalently crosslinking the probe to the protein (Photo-affinity labeling mimicry).

Fragment-Based Drug Discovery (FBDD)

The compound acts as a fluorinated fragment.

» Bioisosterism: The -CFCI-CF2Br group mimics a lipophilic alkyl chain but with altered
metabolic stability (blocking beta-oxidation) and distinct electronic signature.

» Ligand Efficiency: Screening this fragment allows researchers to identify binding sites that
accommodate bulky, electron-rich halogens, often leading to higher affinity leads.
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Figure 2: Workflow for using 5-Br-4-CI-TFA in Activity-Based Protein Profiling (ABPP).

Part 4: Analytical Characterization

Validating the identity of CAS 232602-79-8 requires specific attention to its halogenated nature.
e 19F NMR Spectroscopy: The definitive test.

o Expect distinct signals for the -CFCI- (mono-fluorine, complex multiplet due to chirality)
and -CF2Br (gem-difluorine, AB system if chiral center induces diastereotopicity).

o Diagnostic: Large chemical shift separation between the CF and CF2 groups.

e Mass Spectrometry (LC-MS):
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o lonization: Negative mode (ESI-) is preferred due to the carboxylic acid ([M-H]~ at m/z
~267).

o Isotope Pattern: The presence of one Chlorine (3*CI/3’Cl) and one Bromine (7°Br/81Br)
creates a unique "box-like" isotopic envelope (M, M+2, M+4) that confirms the halogen
count.

Part 5: Safety & Handling
Hazard Classification:

o Corrosive: As a halogenated carboxylic acid, it can cause severe skin burns and eye
damage.

» Alkylating Potential: The alpha-halo (or gamma-halo in this case) positions may possess
alkylating properties, posing a potential mutagenic risk. Handle with extreme caution in a
fume hood.

Storage:

o Store at 2-8°C under inert gas (Argon/Nitrogen). The C-Br bond can be light-sensitive; use
amber vials to prevent photodehalogenation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. fluorinel.ru [fluorinel.ru]
o 3. Buy 5-Bromo-4-chloro-4,5,5-trifluoropentanoic acid | 232602-79-8 [smolecule.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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